4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate

• CAS No.: 765305-69-9
• Molecular Formula: C26H19BrN2O5
• Molecular Weight: 519.3 g/mol
• IUPAC Name: [4-bromo-2-[(E)-[(3-hydroxynaphthalene-2-carbonyl)hydrazinylidene]methyl]phenyl] 4-methoxybenzoate
• InChI: InChI=1S/C26H19BrN2O5/c1-33-21-9-6-16(7-10-21)26(32)34-24-11-8-20(27)12-19(24)15-28-29-25(31)22-13-17-4-2-3-5-18(17)14-23(22)30/h2-15,30H,1H3,(H,29,31)/b28-15+
• InChI Key: PWKLSDCLFXFYJH-RWPZCVJISA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C3=CC4=CC=CC=C4C=C3O
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C3=CC4=CC=CC=C4C=C3O

Description

This compound features a central carbohydrazonoyl group (N–N–C=O) bridging two aromatic systems: a brominated phenyl ring and a 3-hydroxy-2-naphthoyl moiety. The bromine atom at the 4-position enhances steric bulk and may influence electronic properties, while the 3-hydroxyl group on the naphthoyl ring provides a hydrogen-bonding site .

Preparation Methods

The synthesis of 4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate involves multiple steps. One common synthetic route includes the following steps:

Formation of the naphthoyl hydrazone: This step involves the reaction of 3-hydroxy-2-naphthaldehyde with hydrazine hydrate to form the corresponding hydrazone.

Bromination: The hydrazone is then brominated using bromine or a bromine source to introduce the bromine atom at the desired position.

Coupling with 4-methoxybenzoic acid: The brominated hydrazone is then coupled with 4-methoxybenzoic acid under appropriate conditions to form the final product.

Chemical Reactions Analysis

4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other groups using nucleophilic substitution reactions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate is used in various scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: Although not widely used in industrial applications, it is of interest in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Bromo-2-(2-(3-hydroxy-2-naphthoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate involves its interaction with specific molecular targets. The compound’s effects are mediated through its ability to interact with enzymes, receptors, or other proteins, leading to changes in cellular processes. The exact molecular targets and pathways involved are still under investigation, but it is believed to exert its effects through modulation of signaling pathways and inhibition of specific enzymes .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Core Scaffold Modifications

Carbohydrazonoyl Linkage Variations

• 4-Bromo-2-[(E)-(2-pyrazinylcarbonyl)hydrazono]methylphenyl 4-chlorobenzoate (CID 9639839): Replaces the naphthoyl group with a pyrazinylcarbonyl unit, introducing nitrogen heteroatoms. The 4-chlorobenzoate ester enhances electron-withdrawing effects compared to the 4-methoxy analog .
• 4-Bromo-2-(2-(phenoxyacetyl)carbohydrazonoyl)phenyl 4-methylbenzoate (CID 45054978): Substitutes the naphthoyl group with a phenoxyacetyl chain, increasing flexibility.

Brominated Phenyl Ring Derivatives

• 4-Bromo-2-{(E)-[(2-methylbenzoyl)hydrazono]methyl}phenyl 4-methoxybenzoate: Features a 2-methylbenzoyl group instead of naphthoyl, reducing steric hindrance and π-conjugation. The methyl group may enhance metabolic stability by blocking oxidation sites .
• 4-Bromo-2-[(E)-({4-[(4-chlorobenzyl)oxy]benzoyl}hydrazono)methyl]phenyl 3-methylbenzoate: Introduces a 4-chlorobenzyloxy substituent on the benzoyl group, increasing halogen density. This could strengthen halogen-bonding interactions in crystal packing or biological targets .

Ester Group Modifications

• 4-Bromo-2-(2-(4-methoxybenzoyl)carbohydrazonoyl)phenyl benzoate (CID 9637958): Replaces the 4-methoxybenzoate with a simple benzoate, eliminating the methoxy group.

Physicochemical and Functional Data

Table 1: Key Properties of Selected Analogs

Compound (CID/Reference)	Molecular Formula	Molecular Weight	Substituent Features	Predicted CCS (Ų, [M+H]+)	Notable Properties/Applications
Target Compound	C₂₇H₂₀BrN₂O₅	548.3	3-Hydroxy-2-naphthoyl, 4-methoxybenzoate	N/A	High aromaticity, H-bond donor
CID 9639839	C₂₀H₁₅BrN₄O₄	463.3	Pyrazinylcarbonyl, 4-chlorobenzoate	204.2	Enhanced polarity, potential kinase inhibition
CID 45054978	C₂₃H₁₉BrN₂O₄	467.3	Phenoxyacetyl, 4-methylbenzoate	199.8	Improved lipophilicity, antimicrobial activity
CID 9637958	C₂₂H₁₇BrN₂O₄	453.3	4-Methoxybenzoyl, benzoate	207.4	Moderate solubility, photolabile ester
	C₂₄H₁₉Br₂N₂O₅	566.2	1-Bromo-2-naphthyloxyacetyl, 4-methoxy	204.2	Halogen-rich, potential radiopharmaceutical use

Collision Cross-Section (CCS) and Conformational Analysis

• Target Compound: No CCS data available, but analogs with similar mass (e.g., CID 9639839, [M+H]+ CCS = 204.2 Ų) suggest compact conformations due to planar aromatic systems .
• Brominated Analogs () : Higher CCS values (204.2–207.4 Ų) correlate with extended conformations from bulky naphthyl or halogenated groups .

Hydrogen Bonding and Crystal Packing

• The target compound’s 3-hydroxy-2-naphthoyl group likely forms intramolecular H-bonds (S(6) motifs), as seen in similar carbohydrazonoyl derivatives .
• Halogenated analogs (e.g., CID 9639839) exhibit Cl/Br···O/N interactions, influencing crystal packing and solubility .